Cas no 18907-69-2 (1-acetyl-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine hydrochloride)

• Product Name: 1-acetyl-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine hydrochloride
• CAS No: 18907-69-2
• MF: C₁₅H₂₁ClN₂O
• MW: 280.793042898178
• CID: 1382576
• PubChem ID: 6444822
• Update Time: 2025-04-20

1-acetyl-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-4-[(2E)-3-phenylprop-2-en-1-yl]piperazine hydrochloride
• 1-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]ethanone,hydrochloride
• Piperazine, 1-acetyl-4-cinnamyl-, monohydrochloride
• 18907-69-2
• 1-Acetyl-4-(phenylallyl)piperazine hydrochloride
• 1-Cinnamyl-4-acetylpiperazine hydrochloride
• Piperazine, 1-acetyl-4-(phenylallyl)-, hydrochloride

• Inchi： 1S/C15H20N2O.ClH/c1-14(18)17-12-10-16(11-13-17)9-5-8-15-6-3-2-4-7-15;/h2-8H,9-13H2,1H3;1H/b8-5+;
• InChI Key： LNCWGWQUXZMOKG-HAAWTFQLSA-N
• SMILES： Cl.O=C(C)N1CCN(C/C=C/C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 280.13443
• Monoisotopic Mass: 280.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55